Cas no 923232-45-5 (7-ethyl-3-methyl-8-(2-methylpropyl)amino-2,3,6,7-tetrahydro-1H-purine-2,6-dione)

• Product Name: 7-ethyl-3-methyl-8-(2-methylpropyl)amino-2,3,6,7-tetrahydro-1H-purine-2,6-dione
• CAS No: 923232-45-5
• MF: C₁₂H₁₉N₅O₂
• MW: 265.311561822891
• CID: 6101206
• PubChem ID: 16813401
• Update Time: 2025-06-13

7-ethyl-3-methyl-8-(2-methylpropyl)amino-2,3,6,7-tetrahydro-1H-purine-2,6-dione Chemical and Physical Properties

Names and Identifiers

• 7-ethyl-3-methyl-8-(2-methylpropyl)amino-2,3,6,7-tetrahydro-1H-purine-2,6-dione
• CCG-302200
• 923232-45-5
• AKOS024481433
• 7-ethyl-3-methyl-8-(2-methylpropylamino)purine-2,6-dione
• 7-ethyl-8-(isobutylamino)-3-methyl-1H-purine-2,6(3H,7H)-dione
• F3260-0412

• Inchi： 1S/C12H19N5O2/c1-5-17-8-9(14-11(17)13-6-7(2)3)16(4)12(19)15-10(8)18/h7H,5-6H2,1-4H3,(H,13,14)(H,15,18,19)
• InChI Key： TVIZXQCJKQMHJH-UHFFFAOYSA-N
• SMILES： O=C1C2=C(N=C(NCC(C)C)N2CC)N(C)C(N1)=O

Computed Properties

• Exact Mass: 265.15387487g/mol
• Monoisotopic Mass: 265.15387487g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 373
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 79.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Xanthines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives Xanthines

Additional information on 7-ethyl-3-methyl-8-(2-methylpropyl)amino-2,3,6,7-tetrahydro-1H-purine-2,6-dione

Comprehensive Overview of 7-ethyl-3-methyl-8-(2-methylpropyl)amino-2,3,6,7-tetrahydro-1H-purine-2,6-dione (CAS No. 923232-45-5)

The compound 7-ethyl-3-methyl-8-(2-methylpropyl)amino-2,3,6,7-tetrahydro-1H-purine-2,6-dione (CAS No. 923232-45-5) is a purine derivative with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring an ethyl group at position 7 and a methylpropylamino moiety at position 8, makes it a subject of interest for scientists exploring novel therapeutic agents. The compound's purine backbone is a common motif in many biologically active molecules, including those targeting adenosine receptors, which are implicated in conditions such as inflammation, cardiovascular diseases, and neurological disorders.

Recent advancements in drug discovery have highlighted the importance of purine-based compounds like 7-ethyl-3-methyl-8-(2-methylpropyl)amino-2,3,6,7-tetrahydro-1H-purine-2,6-dione. Researchers are particularly interested in its potential as a modulator of enzymatic activity or as a ligand for receptor binding. The compound's CAS No. 923232-45-5 is frequently searched in academic databases and chemical catalogs, reflecting its growing relevance in the field. Additionally, its structural similarity to known xanthine derivatives suggests possible applications in metabolic regulation and signal transduction pathways.

In the context of current trends, the demand for small-molecule therapeutics has surged, driven by the need for targeted treatments with minimal side effects. 7-ethyl-3-methyl-8-(2-methylpropyl)amino-2,3,6,7-tetrahydro-1H-purine-2,6-dione aligns with this trend, as its modular structure allows for structure-activity relationship (SAR) studies. These studies are crucial for optimizing drug candidates, a topic frequently discussed in pharmaceutical forums and research publications. Moreover, the compound's solubility and stability under physiological conditions are key factors being evaluated in preclinical studies.

Another area of interest is the compound's potential role in neuroprotection and cognitive enhancement. Given the rising prevalence of neurodegenerative diseases, such as Alzheimer's and Parkinson's, researchers are exploring purine derivatives for their ability to cross the blood-brain barrier and interact with central nervous system (CNS) targets. The ethyl and methylpropylamino substituents in CAS No. 923232-45-5 may enhance its bioavailability and target specificity, making it a promising candidate for further investigation.

From a synthetic chemistry perspective, the preparation of 7-ethyl-3-methyl-8-(2-methylpropyl)amino-2,3,6,7-tetrahydro-1H-purine-2,6-dione involves multi-step reactions, often starting from xanthine or its analogs. The optimization of these synthetic routes is a hot topic in organic chemistry communities, with discussions focusing on yield improvement and green chemistry principles. The compound's CAS registry number is often cited in patents and technical documents, underscoring its commercial and academic value.

In conclusion, 7-ethyl-3-methyl-8-(2-methylpropyl)amino-2,3,6,7-tetrahydro-1H-purine-2,6-dione (CAS No. 923232-45-5) represents a versatile and intriguing molecule with broad applications in drug development and biochemical research. Its structural features and potential therapeutic benefits make it a focal point for ongoing studies, particularly in the realms of neurodegeneration, metabolic disorders, and receptor modulation. As the scientific community continues to unravel its properties, this compound is poised to play a pivotal role in the next generation of small-molecule therapeutics.